ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,4-dichlorophenyl)carbamoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C15H18Cl2N2O3/c1-2-22-14(20)10-5-7-19(8-6-10)15(21)18-13-4-3-11(16)9-12(13)17/h3-4,9-10H,2,5-8H2,1H3,(H,18,21)
• InChI Key: MPYFCIXEKJFZLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2O3
• Molecular Weight: 345.2 g/mol

Description

Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in the synthesis of various organic compounds and has shown great potential in the development of new drugs. In

Mechanism of Action

The mechanism of action of Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate is not well understood. However, it is believed to act as an inhibitor of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the central nervous system, although the exact mechanism of action is still under investigation.
Biochemical and Physiological Effects:
Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that the compound has anti-proliferative activity against various cancer cell lines. It has also been shown to have an effect on the central nervous system, with some studies suggesting that it may have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate is its versatility in the synthesis of various organic compounds. It is also relatively easy to synthesize, making it an attractive choice for research labs. However, the compound has some limitations, including its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research and development of Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate. One area of focus is the development of new drugs based on the compound, especially in the treatment of cancer and neurological disorders. Another area of interest is the development of new materials, such as polymers and organic dyes, using the compound as a building block. Further studies are also needed to better understand the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate is a multi-step process that involves the reaction of 2,4-dichlorobenzoic acid with ethyl piperidine-4-carboxylate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with phosgene to form the final product.

Scientific Research Applications

Ethyl 1-{[(2,4-dichlorophenyl)amino]carbonyl}-4-piperidinecarboxylate has been extensively used in scientific research for the synthesis of various organic compounds. It has shown great potential in the development of new drugs, especially in the treatment of cancer and neurological disorders. The compound has also been used in the development of new materials, such as polymers and organic dyes.